Cas no 898751-89-8 (4'-Cyano-2-piperidinomethyl benzophenone)

• Product Name: 4'-Cyano-2-piperidinomethyl benzophenone
• CAS No: 898751-89-8
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 993937
• PubChem ID: 24725185
• Update Time: 2025-04-20

4'-Cyano-2-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[2-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-2-PIPERIDINOMETHYL BENZOPHENONE
• 4'-CYANO-2-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898751-89-8
• DTXSID90643581
• MFCD03842468
• AKOS016020888
• 4'-cyano-2-piperidinomethylbenzophenone
• 4-{2-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• 4'-Cyano-2-piperidinomethyl benzophenone

• MDL： MFCD03842468
• Inchi： 1S/C20H20N2O/c21-14-16-8-10-17(11-9-16)20(23)19-7-3-2-6-18(19)15-22-12-4-1-5-13-22/h2-3,6-11H,1,4-5,12-13,15H2
• InChI Key： PJGYRYSKLNLHHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones